5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine

• IUPAC Name: 5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C7H6ClN3O/c1-12-5-4-11-6(2-3-9-11)10-7(5)8/h2-4H,1H3
• InChI Key: GENGIBSHMJNOHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN2C(=CC=N2)N=C1Cl
• Molecular Formula: C7H6ClN3O
• Molecular Weight: 183.59 g/mol

Description

5-Chloro-6-methoxypyrazolo[1,5-a]pyrimidine (CMPP) is a heterocyclic compound belonging to the pyrazolopyrimidine family. It is a small molecule that has been studied extensively due to its unique properties and potential applications in scientific research. CMPP has been used in a variety of applications, including as a drug target, enzyme inhibitor, and chemical reagent.

Mechanism of Action

The mechanism of action of 5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine is not fully understood. However, it is believed to act as an inhibitor of acetylcholinesterase, the enzyme responsible for the breakdown of the neurotransmitter acetylcholine. 5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine binds to the active site of the enzyme, preventing it from breaking down the neurotransmitter. This leads to an increase in the levels of acetylcholine in the brain, which can have a variety of effects depending on the concentration.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine are not fully understood. However, it is believed to act as an inhibitor of acetylcholinesterase, leading to an increase in the levels of acetylcholine in the brain. This can lead to an increase in cognitive function, as well as improved memory and learning. It has also been shown to have anti-inflammatory and analgesic effects, and may be useful in the treatment of certain neurological disorders.

Advantages and Limitations for Lab Experiments

5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine has several advantages and limitations when used in laboratory experiments. The main advantage is its low cost and availability, making it an attractive option for researchers. Additionally, the compound is relatively stable and can be stored for long periods of time. However, 5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, its mechanism of action is not fully understood, making it difficult to predict the effects of the compound in certain experiments.

Future Directions

There are a number of potential future directions for 5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine research. One possibility is to further investigate its mechanism of action and biochemical and physiological effects. Additionally, research could be done to investigate potential drug interactions and to develop new applications for the compound. Another potential direction is to explore the use of 5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine in combination with other compounds to create new drugs or treatments. Finally, research could be done to investigate the potential use of 5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine in the treatment of neurological disorders.

Synthesis Methods

5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine can be synthesized in a two-step process. The first step is the preparation of the starting material, 5-chloro-6-methoxy-2-methyl-1H-pyrazolo[1,5-a]pyrimidine. This is achieved by reacting 3-chloro-4-methyl-1H-pyrazole with 6-methoxy-2-methyl-1H-pyrazolo[1,5-a]pyrimidine in the presence of a base such as sodium hydroxide. The second step involves the conversion of the starting material to 5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine by reaction with thionyl chloride in the presence of a base.

Scientific Research Applications

5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine has been studied extensively due to its unique properties and potential applications in scientific research. It has been used as a drug target, enzyme inhibitor, and chemical reagent. 5-chloro-6-methoxypyrazolo[1,5-a]pyrimidine has been shown to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been used as a reagent in the synthesis of other compounds, such as the antifungal drug itraconazole.